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Compound of Interest

Compound Name: Sodium fumarate

Cat. No.: B093856 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of sodium
fumarate, with a focus on its disodium salt form, which is of primary interest in research and

pharmaceutical applications. This document includes quantitative data, detailed experimental

protocols, and a visualization of its role in metabolic pathways.

Core Chemical Properties
Disodium fumarate is the sodium salt of fumaric acid, an organic compound with the formula

Na₂C₄H₂O₄.[1] It presents as a white, odorless, crystalline powder.[1][2][3] A key characteristic

of disodium fumarate is its hygroscopic nature, meaning it readily absorbs moisture from the

air.[2][4]

Quantitative Data Summary
The following table summarizes the key quantitative chemical properties of disodium
fumarate.
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Property Value Notes

Molecular Formula C₄H₂Na₂O₄[1][5] Disodium salt of fumaric acid.

Molar Mass 160.04 g/mol [1][5][6]

pKa of Fumaric Acid pKa₁ ≈ 3.03, pKa₂ ≈ 4.54[1]

These values for the parent

acid dictate the pH-dependent

behavior of its salts in solution.

pH (50 g/L in H₂O) 7.0 - 8.0[7]
Indicates a slightly basic to

neutral solution.

Water Solubility 228 g/L[2][8][9] Highly soluble in water.

Organic Solvent Solubility
Insoluble in ethanol and

acetone.[8]

Generally, its high polarity

suggests low solubility in non-

polar organic solvents.

Decomposition Temperature >300 °C[5][7][10]

Decomposes at high

temperatures rather than

exhibiting a sharp melting

point. Thermal decomposition

yields sodium carbonate and a

carbonaceous residue.[11][12]

Experimental Protocols
This section outlines the methodologies for determining key chemical properties of sodium
fumarate.

Determination of pKa via Potentiometric Titration
The pKa values of the parent fumaric acid, which govern the behavior of sodium fumarate in

solution, can be accurately determined using potentiometric titration.

Objective: To determine the acid dissociation constants (pKa) of fumaric acid.

Methodology:
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Preparation of Solutions:

Prepare a standard solution of a strong base with a known concentration (e.g., 0.1 M

NaOH). Ensure it is carbonate-free.

Prepare a solution of fumaric acid of a known concentration (e.g., 0.1 M) in deionized

water.

Titration Setup:

Calibrate a pH meter using standard buffer solutions at pH 4, 7, and 10.

Place a known volume of the fumaric acid solution into a beaker with a magnetic stir bar.

Immerse the calibrated pH electrode into the solution.

Titration Procedure:

Begin stirring the fumaric acid solution at a constant rate.

Add small, precise increments of the standardized NaOH solution from a burette.

Record the pH of the solution after each addition, allowing the reading to stabilize.

Continue the titration well past the second equivalence point.

Data Analysis:

Plot the recorded pH values against the volume of NaOH added to generate a titration

curve.

The curve will exhibit two inflection points, corresponding to the two acidic protons of the

dicarboxylic acid.

The pH at the half-equivalence point for each proton dissociation corresponds to its pKa

value. The first half-equivalence point gives pKa₁, and the second gives pKa₂.

Determination of Decomposition Temperature
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The thermal stability of sodium fumarate is assessed by determining its decomposition

temperature using techniques like Thermogravimetric Analysis (TGA) or Differential Scanning

Calorimetry (DSC).

Objective: To determine the temperature at which sodium fumarate begins to decompose.

Methodology (using TGA):

Instrument Setup:

Calibrate the Thermogravimetric Analyzer according to the manufacturer's instructions.

Ensure the sample pan is clean and tared.

Sample Preparation:

Place a small, accurately weighed amount of dry sodium fumarate powder into the TGA

sample pan.

Analysis:

Place the sample pan into the TGA furnace.

Heat the sample at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g.,

nitrogen or air).

Continuously monitor the mass of the sample as a function of temperature.

Data Analysis:

Plot the percentage of weight loss against temperature.

The onset temperature of the major weight loss step is identified as the decomposition

temperature. This is the point where the compound begins to break down into volatile

products.

Role in Metabolic Pathways

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b093856?utm_src=pdf-body
https://www.benchchem.com/product/b093856?utm_src=pdf-body
https://www.benchchem.com/product/b093856?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093856?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In specific biological contexts, particularly under hypoxic (low oxygen) conditions, fumarate can

act as a terminal electron acceptor in the mammalian electron transport chain. This process

involves the reversal of the succinate dehydrogenase (SDH) complex (also known as Complex

II).

Fumarate as a Terminal Electron Acceptor
Under normal aerobic conditions, oxygen is the final electron acceptor in the electron transport

chain. However, when oxygen is limited, the accumulation of ubiquinol can drive the SDH

complex to operate in reverse, transferring electrons to fumarate to produce succinate.[13] This

alternative pathway helps to maintain some mitochondrial functions.[13]
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Reactivity and Stability
Sodium fumarate is a stable compound under normal conditions. However, it is hygroscopic

and should be stored in a dry environment to prevent moisture absorption.[2][4] It is

incompatible with strong acids.[4] Upon heating to decomposition, it emits carbon monoxide

and carbon dioxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b093856#what-are-the-chemical-properties-of-sodium-
fumarate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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